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This technical guide provides an in-depth summary of the Executive Order on Improving the
Safety and Security of Biological Research, issued on May 5, 2025.[1][2][3] This document is
intended for researchers, scientists, and drug development professionals to understand the
core requirements, operational changes, and strategic implications of this directive. The order
aims to balance the prevention of catastrophic biological events with the need to maintain
American leadership in biotechnology and biosecurity.[1][2][3]

Core Policy and Directives

The executive order establishes a new policy framework for federally funded biological
research, with a primary focus on "dangerous gain-of-function” (GOF) research.[1][3][4] It
mandates immediate and long-term actions to increase oversight, transparency, and
accountability for research that could pose a significant threat to public health and national
security.[5]

Key Mandates and Timelines

The executive order outlines a series of actions to be completed within specific timeframes.
These are crucial for understanding the operational impact on research activities.
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Relevant Section of

Timeline Action Required Lead Agency/Office _
Executive Order
End federal funding
for dangerous GOF
Heads of relevant
research conducted )
_ _ o executive ) ]
Immediate by foreign entities in Section 3(a)(i)
. departments and
countries of concern _
o agencies
or with inadequate
oversight.[1]
End federal funding
for other life-science
) ) Heads of relevant
research in countries ]
_ executive _ .
Immediate of concern that could Section 3(a)(ii)
) departments and
pose a threat to public )
_ agencies
health or national
security.[1]
Suspend all other
federally funded Heads of relevant
] dangerous GOF executive ]
Immediate Section 3(b)

research until a new,
updated policy is in
place.[6]

departments and

agencies

Within 90 days

Revise or replace the
2024 "Framework for
Nucleic Acid
Synthesis Screening"”
to ensure verifiable
screening
mechanisms and

enforcement.[7]

Director of the Office
of Science and
Technology Policy
(OSTP)

Section 4(b)

Within 120 days

Revise or replace the
2024 U.S.

Government Policy for

Director of OSTP, in
coordination with the

National Security

Section 4(a)

Oversight of Dual Use  Advisor (NSA)
Research of Concern
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and Pathogens with
Enhanced Pandemic
Potential
(DURC/PEPP).[5][7]

Develop and
implement a strategy
to govern, limit, and

track non-federally

Director of OSTP, in

coordination with

Within 180 days funded dangerous Section 5
OMB, NSA, and other
GOF research and )
L agencies

other high-risk life

science research.[1]

[21[3]

Include new

) Secretary of Health
enforcement terms in
i ) ) and Human Services )

Ongoing all federal life-science Section 7

research contracts

and grants.

and heads of other

relevant agencies

Review and revise the

policy for oversight of
Every 4 years

dangerous GOF

research.[1][2]

Director of OSTP Section 4(a)(iii)

Definition of "Dangerous Gain-of-Function

Research"

The executive order provides a specific definition for "dangerous gain-of-function research,"

which is central to its implementation. It is defined as "scientific research on an infectious agent

or toxin with the potential to cause disease by enhancing its pathogenicity or increasing its

transmissibility,” which "could result in significant societal consequences."[4][8]

The order further specifies seven categories of experimental outcomes that fall under this

definition:

e Enhancing the harmful consequences of the agent or toxin.[6]
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Disrupting beneficial immunological responses or the effectiveness of immunizations.[6]

Conferring resistance to clinically or agriculturally useful prophylactic or therapeutic
interventions.[6]

Increasing the stability, transmissibility, or ability to disseminate the agent or toxin.[6]
Altering the host range or tropism of the agent or toxin.[6]
Enhancing the susceptibility of a human host population to the agent or toxin.[6]

Generating or reconstituting an eradicated or extinct agent or toxin.[1][6][9]

Procedural Protocols for Compliance

While the executive order does not outline specific experimental protocols, it establishes a clear
set of procedural requirements for research institutions and federal agencies. These can be
considered the regulatory protocols for compliance.

Immediate Actions for Research Institutions

* Review of Research Portfolios: Institutions receiving federal funding were required to
immediately review their research portfolios to identify any projects that meet the definition of
"dangerous gain-of-function research."[10][11]

Reporting: Any such projects must be reported to the funding agency.[10]

Pausing Research: All research identified as "dangerous gain-of-function” must be paused
until further guidance is issued.[9][12]

Federal Agency Protocols

» Guidance Development: The Director of the OSTP, in coordination with other agencies, is
responsible for developing and issuing new guidance for the oversight of high-risk biological
research.[1]

e Funding Suspension and Termination: Federal agencies, such as the National Institutes of
Health (NIH) and the U.S. Department of Agriculture (USDA), are authorized to suspend or
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terminate funding for research that falls under the purview of the executive order.[10]

o Public Transparency: A public reporting mechanism will be established to provide information
about research programs and awards that have been identified, suspended, or stopped
under this order.[1][2]

Visualizing the New Oversight and Reporting
Structure

The following diagrams illustrate the key workflows and logical relationships established by the
executive order.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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